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Compound of Interest

2,2,3,3,5,5,6,6-Octafluoro-4-
Compound Name:

(trifluoromethyl)morpholine
CAS No.: 382-28-5

Cat. No.: B1294395

Get Quote

\ J

Chemical Identity: Perfluoro-N-methylmorpholine CAS: 382-28-5 Common Aliases: 4-
(Trifluoromethyl)perfluoromorpholine; PF-NMM.[1][2][3]

Executive Summary: The "Invisible" Solvent

You are likely working with Perfluoro-N-methylmorpholine, a fully fluorinated cyclic amine. In
the laboratory, this fluid is valued for its bio-inertness, high gas solubility (making it ideal for
artificial blood research or cell culture oxygenation), and dielectric properties (electronics
cooling).

The Core Challenge: While chemically inert (it won't react with your sample), it is physically
aggressive. Its extremely low surface tension (~15 dyn/cm) allows it to escape through
microscopic seal imperfections that would hold water or oil. Furthermore, its relatively low
boiling point (~50-51°C) means it evaporates rapidly if not strictly contained.

Module 1: Material Compatibility Matrix

Rule of Thumb:

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1294395#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoro-N-methylmorpholine
https://www.guidechem.com/encyclopedia/perfluoro-n-methylmorpholine-dic3864.html
https://commonchemistry.cas.org/detail?cas_rn=382-28-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

is "fluorophilic.” It generally ignores metals and standard plastics but interacts with porous
elastomers and other fluorinated polymers.

Material Class Compatibility Rating Technical Notes

Stainless Steel (304/316),

Aluminum, Copper, Titanium.
Metals Excellent No oxidation or corrosion

mechanisms exist. Safe for

long-term storage.

Polypropylene (PP),

Polyethylene (HDPE), Nylon,
Hard Plastics Good to Excellent Acrylic. These polymers are

too dense and polar to absorb

the non-polar fluorocarbon.

PTFE (Teflon), PFA, FEP.
Generally compatible, though
o minor reversible swelling can
Rigid Fluoropolymers Good )
occur at high temperatures
due to "like dissolves like"

interactions.

Silicone (PDMS):Poor.[4] High
permeability. Fluid will
evaporate through the tubing
walls or cause swelling.Viton
(FKM):Fair/Good. Minimal
Elastomers (Seals/Tubing) CAUTION swelling, but plasticizer
extraction is possible over
time.EPDM:Good. Generally
resistant.FFKM
(Kalrez):Excellent. The gold

standard for seals.

Glass/Quartz Excellent Completely inert.

Module 2: Troubleshooting & FAQs
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Issue 1: "My fluid volume is decreasing, but | see no
leaks."

Diagnosis:Permeation & Evaporation.

e The Physics:

has a boiling point of ~50°C. At room temperature, it has significant vapor pressure. If you
are using Silicone or Tygon tubing, the fluid is likely permeating through the polymer matrix
and evaporating instantly upon hitting the outside air.

e The Fix:
o Switch to rigid fluoropolymer tubing (PTFE/PFA) or Stainless Steel.

o If flexible tubing is required, use Tygon 2375 (ultra-chemical resistant) or lined tubing, but

minimize lengths.

o Ensure all reservoirs are hermetically sealed; parafilm is insufficient.

Issue 2: "l have fluid weeping from threaded fittings."
Diagnosis:Low Surface Tension Failure.

e The Physics: Water has a surface tension of ~72 dyn/cm;

is ~15 dyn/cm. It wets surfaces so effectively that it can "crawl!" through the microscopic
spiral leak path of standard NPT threads.

e The Fix:

o Do not use NPT fittings if possible. Use Compression Fittings (Swagelok type) or Face
Seal Fittings (VCR).

o If threaded fittings are mandatory, use a high-density PTFE tape (Mil-Spec) combined with
a fluorinated thread sealant. Standard plumbers' tape is often too porous.

Issue 3: "The fluid is cloudy or has a second phase."
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Diagnosis:Water/Oil Contamination.

e The Physics: Perfluorocarbons are both hydrophobic (repel water) and lipophobic (repel
standard oils). They will not mix.

e The Fix:
o Separation: Pour the mixture into a separating funnel.

is extremely dense (~1.7 g/mL) and will sink to the bottom rapidly.

o Drying: If water haze persists, pass the fluid through a bed of activated silica gel or

molecular sieves (3A).

Module 3: Operations Protocol
Protocol A: Cleaning & Residue Removal

Unlike oils,

does not leave a sticky "gunk." However, for analytical purity, you must remove it completely.

e Gross Removal: Drain the system by gravity. The high density helps it flow out of complex

geometries.
» The "Evaporation" Method (Preferred):

o Since the BP is 50°C, simply heating the component to 60°C in a vacuum oven will flash
off 100% of the residue.

o Caution: Ensure good ventilation. Thermal decomposition (>200°C) can release toxic
fluoroisobutylene (PFIB).

e The Solvent Method:
o Standard solvents (Acetone, Ethanol, Hexane) will not dissolve

effectively.

o Use a fluorinated solvent (e.g., Novec 7100, Vertrel) if a liquid rinse is strictly necessary.
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Protocol B: Degassing for Cell Culture

If using

as an oxygen carrier, it acts as a "gas sponge."

e Setup: Place fluid in a vacuum flask with a magnetic stirrer.
e Process: Apply vacuum (approx. 20 inHg) while stirring vigorously.

o Observation: You will see violent bubbling. This is not boiling; it is dissolved nitrogen and
oxygen crashing out of solution.

o Completion: Stop when bubbles cease (approx. 10-15 mins).
Module 4: Visualization (Decision Logic)

Figure 1: Material Selection Decision Tree

Use this logic flow to select the correct tubing and seals for your apparatus.
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Caption: Logic flow for selecting materials compatible with Perfluoro-N-methylmorpholine. Note
the critical distinction in flexible tubing choices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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